Cas no 941977-96-4 (1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one)

• Product Name: 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one
• CAS No: 941977-96-4
• MF: C₂₁H₂₂ClN₃O₃
• MW: 399.870684146881
• CID: 5443853
• PubChem ID: 16956662
• Update Time: 2025-10-18

1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Chlorophenyl)methyl]-3-[[2-(3,4-dimethoxyphenyl)ethyl]amino]-2(1H)-pyrazinone
• 1-[(4-chlorophenyl)methyl]-3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1,2-dihydropyrazin-2-one
• 1-[(4-chlorophenyl)methyl]-3-[2-(3,4-dimethoxyphenyl)ethylamino]pyrazin-2-one
• Z1165302479
• AKOS001969893
• F3222-0316
• 941977-96-4
• VU0513637-1
• 1-(4-chlorobenzyl)-3-((3,4-dimethoxyphenethyl)amino)pyrazin-2(1H)-one
• 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one

• Inchi： 1S/C21H22ClN3O3/c1-27-18-8-5-15(13-19(18)28-2)9-10-23-20-21(26)25(12-11-24-20)14-16-3-6-17(22)7-4-16/h3-8,11-13H,9-10,14H2,1-2H3,(H,23,24)
• InChI Key： JPSDUDIESQHAKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=CN=C(C1=O)NCCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 399.1349693g/mol
• Monoisotopic Mass: 399.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.9±60.0 °C(Predicted)
• pka: 2.38±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one

Chemical Profile of 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one (CAS No. 941977-96-4)

The compound 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one, identified by its CAS number 941977-96-4, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a 4-chlorophenyl moiety and an N,N-dimethoxybenzylamino side chain, suggests a high degree of structural complexity that may contribute to unique biological activities.

Recent studies in the field of heterocyclic chemistry have highlighted the importance of dihydropyrazinone derivatives as scaffolds for developing novel therapeutic agents. The 1,2-dihydropyrazin-2-one core in this compound is particularly noteworthy, as it has been implicated in various pharmacological mechanisms. For instance, derivatives of this scaffold have shown promise in modulating enzyme activity and interacting with biological targets relevant to neurological disorders and inflammatory conditions. The structural features of 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one position it as a candidate for further exploration in these contexts.

The 4-chlorophenyl substituent is a common feature in many bioactive molecules, known for its ability to enhance lipophilicity and metabolic stability. This group often plays a crucial role in binding interactions with biological targets, thereby influencing the compound's pharmacokinetic properties. In contrast, the 3,4-dimethoxyphenyl ethylamino side chain introduces additional electronic and steric effects that can modulate receptor binding affinity and selectivity. The combination of these structural elements makes this compound a fascinating subject for medicinal chemists seeking to develop next-generation therapeutics.

Advances in computational chemistry have enabled more sophisticated virtual screening and molecular modeling techniques, which are increasingly being used to predict the biological activity of novel compounds. The structural complexity of 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one has been effectively analyzed using these methods. Initial simulations suggest potential interactions with receptors involved in pain signaling and neuroprotection. These findings align with recent experimental data demonstrating the efficacy of dihydropyrazinone derivatives in preclinical models of neurological disorders.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular architectures. Key synthetic strategies include nucleophilic substitution reactions to introduce the amino functionalities and cyclization steps to form the dihydropyrazinone core. These synthetic routes have been optimized for high yield and purity, ensuring that subsequent biological evaluations are conducted on material of pharmaceutical grade quality.

In vitro studies have begun to unravel the pharmacological profile of 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one. Preliminary data indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in treating conditions such as chronic pain and cognitive dysfunction. Additionally, its interaction with enzymes involved in inflammation pathways has been observed, which may contribute to its therapeutic utility in inflammatory diseases.

The development of novel drug candidates is often hampered by issues related to solubility and bioavailability. The structural features of this compound have been carefully considered to address these challenges. For instance, the presence of polar functional groups enhances water solubility while maintaining sufficient lipophilicity for effective membrane permeability. These properties are critical for ensuring that the compound can reach its target site within the body and exert its desired effects.

Future directions in the study of 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one include further optimization through structure-activity relationship (SAR) studies. By systematically modifying specific structural elements, researchers aim to enhance potency and selectivity while minimizing potential side effects. Collaborative efforts between synthetic chemists and biologists will be essential in translating these chemical discoveries into tangible therapeutic benefits for patients.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic derivatives with potential pharmaceutical applications. As research continues to uncover new biological targets and mechanisms underlying human disease, compounds like 1-(4-chlorophenyl)methyl-3-{2-(3,4-dimethoxyphenyl)ethylamino}-1,2-dihydropyrazin-2-one will serve as valuable starting points for innovation in drug discovery. The integration of cutting-edge chemical synthesis techniques with advanced computational methods ensures that such compounds are thoroughly evaluated before moving into clinical development pipelines.